Cas no 933698-97-6 (2,3,4,5-Tetrahydro-1h-1-benzazepin-3-ol)

• Product Name: 2,3,4,5-Tetrahydro-1h-1-benzazepin-3-ol
• CAS No: 933698-97-6
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 6063662
• PubChem ID: 129940189
• Update Time: 2025-06-07

2,3,4,5-Tetrahydro-1h-1-benzazepin-3-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL24325925
• 2,3,4,5-tetrahydro-1h-1-benzazepin-3-ol
• 933698-97-6
• EN300-4252104
• 2,3,4,5-Tetrahydro-1h-1-benzazepin-3-ol

• Inchi： 1S/C10H13NO/c12-9-6-5-8-3-1-2-4-10(8)11-7-9/h1-4,9,11-12H,5-7H2
• InChI Key： RLJMKTMJVWFUMN-UHFFFAOYSA-N
• SMILES： OC1CNC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 2,3,4,5-Tetrahydro-1h-1-benzazepin-3-ol

Introduction to 2,3,4,5-Tetrahydro-1h-1-benzazepin-3-ol (CAS No. 933698-97-6)

2,3,4,5-Tetrahydro-1h-1-benzazepin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 933698-97-6, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule belongs to the benzazepine class, a structurally diverse group known for its broad spectrum of biological activities. The benzazepine scaffold is particularly intriguing due to its structural resemblance to benzodiazepines, yet it exhibits distinct pharmacological properties that make it a valuable candidate for drug discovery and development.

The compound’s name underscores its chemical structure: a tetrahydro fused ring system derived from benzazepine, with an additional hydroxyl (-OH) group at the 3-position. This substitution pattern is critical in determining its pharmacological profile. The presence of the hydroxyl group introduces polarity and potential hydrogen bonding capabilities, which can influence both its solubility and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 2,3,4,5-Tetrahydro-1h-1-benzazepin-3-ol interacts with biological systems. Studies indicate that this compound exhibits moderate affinity for certain neurotransmitter receptors, including GABAergic and serotonergic pathways. These interactions are of particular interest in the context of central nervous system (CNS) disorders, where modulation of these receptors can lead to therapeutic benefits.

The pharmacological potential of CAS No. 933698-97-6 has been explored in several preclinical studies. Research has demonstrated its ability to modulate neuronal activity in vitro, suggesting potential applications in treating conditions such as anxiety disorders and neurodegenerative diseases. The compound’s unique structural features allow it to engage with multiple binding sites simultaneously, a property known as polypharmacicity. This multifaceted interaction could be leveraged to develop synergistic therapeutic strategies.

In addition to its CNS-related applications, 2,3,4,5-Tetrahydro-1h-1-benzazepin-3-ol has shown promise in other therapeutic areas. Preliminary investigations suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a candidate for treating chronic inflammatory diseases and oxidative stress-related conditions. The hydroxyl group at the 3-position plays a crucial role in these interactions by facilitating hydrogen bonding with target proteins and enzymes.

The synthesis of CAS No. 933698-97-6 involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key synthetic pathways include cyclization reactions followed by functional group modifications to introduce the hydroxyl group at the desired position. Advances in green chemistry have also influenced these synthetic routes, emphasizing sustainability and efficiency. For instance, catalytic methods have been employed to minimize waste and improve yields.

The analytical characterization of this compound is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its structure and purity. These analytical methods provide detailed insights into the molecular conformation and dynamics of 2,3,4,5-Tetrahydro-1h-1-benzazepin-3-ol, which are essential for understanding its biological behavior.

Current research trends in medicinal chemistry continue to drive innovation in the development of novel benzazepine derivatives like CAS No. 933698-97-6. Integration of artificial intelligence (AI) and machine learning (ML) algorithms has accelerated the discovery process by predicting potential drug candidates based on structural features and biological activity profiles. Such computational tools have identified promising analogs that may enhance the therapeutic efficacy of this class of compounds.

The future prospects for 2,3,4,5-Tetrahydro-1h-1-benzazepin-3-ol are promising but depend on successful translation from preclinical to clinical studies. Further research is needed to evaluate its safety profile and optimal dosing regimens in human populations. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound toward potential therapeutic applications.

In conclusion,CAS No 93369897 6 represents a compelling example of how structural modifications within the benzazepine scaffold can yield compounds with significant pharmacological potential. Its interactions with CNS receptors alone underscore its importance as a lead molecule for drug development efforts aimed at treating neurological disorders.